Cas no 2877686-43-4 (N-[(4-methoxyphenyl)methyl]-N-methyl-5,6,7,8-tetrahydroquinazolin-4-amine)

• Product Name: N-[(4-methoxyphenyl)methyl]-N-methyl-5,6,7,8-tetrahydroquinazolin-4-amine
• CAS No: 2877686-43-4
• MF: C₁₇H₂₁N₃O
• MW: 283.368143796921
• CID: 5329652
• PubChem ID: 165435314
• Update Time: 2025-11-07

N-[(4-methoxyphenyl)methyl]-N-methyl-5,6,7,8-tetrahydroquinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-Tetrahydro-N-[(4-methoxyphenyl)methyl]-N-methyl-4-quinazolinamine
• 2877686-43-4
• AKOS040861238
• N-[(4-methoxyphenyl)methyl]-N-methyl-5,6,7,8-tetrahydroquinazolin-4-amine
• F6739-6685

• Inchi： 1S/C17H21N3O/c1-20(11-13-7-9-14(21-2)10-8-13)17-15-5-3-4-6-16(15)18-12-19-17/h7-10,12H,3-6,11H2,1-2H3
• InChI Key： HHAFSGAZTOSXFW-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CN(C)C1=C2C(CCCC2)=NC=N1

Computed Properties

• Exact Mass: 283.168462302g/mol
• Monoisotopic Mass: 283.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• Density: 1.154±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 474.4±45.0 °C(Predicted)
• pka: 6.57±0.20(Predicted)

Additional information on N-[(4-methoxyphenyl)methyl]-N-methyl-5,6,7,8-tetrahydroquinazolin-4-amine

N-[(4-Methoxyphenyl)methyl]-N-methyl-5,6,7,8-tetrahydroquinazolin-4-amine: A Comprehensive Overview

The compound with CAS No 2877686-43-4, known as N-[(4-methoxyphenyl)methyl]-N-methyl-5,6,7,8-tetrahydroquinazolin-4-amine, has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of quinazoline, a heterocyclic aromatic system that has been extensively studied due to its diverse biological activities. The quinazoline core of this molecule contributes to its unique properties, making it a promising candidate for various applications in drug discovery and material science.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of N-[(4-methoxyphenyl)methyl]-N-methyl-5,6,7,8-tetrahydroquinazolin-4-amine. Researchers have employed a variety of methodologies, including palladium-catalyzed coupling reactions and microwave-assisted synthesis, to optimize the production process. These techniques not only enhance the yield but also improve the purity of the compound, which is crucial for its intended applications.

The structural features of this compound are particularly noteworthy. The presence of a methoxyphenyl group at the 4-position introduces steric and electronic effects that influence its reactivity and selectivity. Additionally, the tetrahydroquinazoline ring system imparts rigidity to the molecule, which is beneficial for stabilizing specific conformations that are critical for biological interactions. These structural attributes have been leveraged in designing analogs with enhanced pharmacokinetic profiles.

From a pharmacological perspective, N-[(4-methoxyphenyl)methyl]-N-methyl-5,6,7,8-tetrahydroquinazolin-4-amine has demonstrated potential as a modulator of various cellular pathways. Studies have shown that it exhibits selective inhibition against certain kinases and enzymes, making it a valuable tool in exploring disease mechanisms. For instance, recent research highlights its role in modulating signaling pathways associated with neurodegenerative diseases and cancer.

The application of this compound extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and solar cells due to its ability to facilitate charge transport and emission characteristics.

In terms of safety and toxicity profiles, N-[(4-methoxyphenyl)methyl]-N-methyl-5,6,7,8-tetrahydroquinazolin-4-amine has undergone rigorous evaluation in preclinical models. Results indicate that it exhibits low toxicity at therapeutic doses while maintaining high efficacy in targeting specific biological systems. These findings underscore its suitability for further development into clinical candidates.

Looking ahead, the development of this compound is expected to benefit from emerging technologies such as artificial intelligence (AI)-driven drug design and high-throughput screening. These tools can accelerate the discovery of novel analogs with improved potency and reduced side effects. Furthermore, collaborations between academic institutions and pharmaceutical companies are likely to drive innovation in this area.

In conclusion, N-[(4-methoxyphenyl)methyl]-N-methyl-5,6,7,8-tetrahydroquinazolin-4-amine represents a versatile compound with significant potential across multiple disciplines. Its unique chemical structure and diverse biological activities position it as a key player in future research endeavors. As scientific understanding continues to evolve